(2-Isopropoxybicyclo[3.1.0]hexan-2-yl)methanamine

• Molecular Formula: C10H19NO
• Molecular Weight: 169.26 g/mol
• IUPAC Name: (2-propan-2-yloxy-2-bicyclo[3.1.0]hexanyl)methanamine
• InChI: InChI=1S/C10H19NO/c1-7(2)12-10(6-11)4-3-8-5-9(8)10/h7-9H,3-6,11H2,1-2H3
• InChI Key: KCKKQSVDXJIERM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1(CCC2C1C2)CN

Description

[2-(propan-2-yloxy)bicyclo[310]hexan-2-yl]methanamine is a bicyclic amine compound with a unique structure that combines a bicyclo[310]hexane core with a methanamine group and a propan-2-yloxy substituent

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [2-(propan-2-yloxy)bicyclo[3.1.0]hexan-2-yl]methanamine typically involves a multi-step process. One common approach is the cycloaddition reaction to form the bicyclo[3.1.0]hexane core, followed by functionalization to introduce the methanamine and propan-2-yloxy groups. For example, a photocatalytic cycloaddition reaction can be used to create the bicyclic structure, which is then further modified through nucleophilic substitution reactions to introduce the desired functional groups .

Industrial Production Methods

Industrial production of this compound may involve optimizing the synthetic route for scalability and cost-effectiveness. This could include the use of continuous flow reactors for the cycloaddition step and automated systems for subsequent functionalization steps to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

[2-(propan-2-yloxy)bicyclo[3.1.0]hexan-2-yl]methanamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can be used to modify the functional groups.

Substitution: Nucleophilic substitution reactions are common for introducing different substituents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like alkyl halides or sulfonates can be used under basic conditions to achieve substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can introduce various alkyl or aryl groups.

Scientific Research Applications

Chemistry

In chemistry, [2-(propan-2-yloxy)bicyclo[3.1.0]hexan-2-yl]methanamine is used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in the development of new materials and catalysts.

Biology

In biological research, this compound can be used to study the effects of bicyclic amines on biological systems. It may serve as a model compound for understanding the interactions of similar structures with enzymes and receptors.

Medicine

In medicinal chemistry, [2-(propan-2-yloxy)bicyclo[3.1.0]hexan-2-yl]methanamine has potential applications as a pharmacophore in the design of new drugs. Its unique structure may provide specific interactions with biological targets, leading to the development of novel therapeutics.

Industry

In industry, this compound can be used in the production of advanced materials, such as polymers and coatings, due to its stability and reactivity.

Mechanism of Action

The mechanism of action of [2-(propan-2-yloxy)bicyclo[3.1.0]hexan-2-yl]methanamine involves its interaction with molecular targets such as enzymes and receptors. The bicyclic structure allows for specific binding interactions, which can modulate the activity of these targets. The propan-2-yloxy and methanamine groups may also contribute to the compound’s overall activity by providing additional binding sites or influencing the compound’s solubility and stability .

Comparison with Similar Compounds

Similar Compounds

Bicyclo[2.1.1]hexane: Another bicyclic compound with a different ring structure.

Bicyclo[3.2.1]octane: A larger bicyclic compound with additional carbon atoms.

Bicyclo[1.1.1]pentane: A smaller bicyclic compound with a more compact structure .

Uniqueness

The uniqueness of [2-(propan-2-yloxy)bicyclo[3.1.0]hexan-2-yl]methanamine lies in its specific combination of functional groups and bicyclic structure. This combination provides distinct chemical and biological properties that are not found in other similar compounds, making it a valuable compound for research and industrial applications.